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Compound of Interest

Compound Name: N-Benzylphthalimide

Cat. No.: B1666794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of N-
Benzylphthalimide, with a focus on its melting point and physical appearance. Detailed
experimental protocols for the determination of these properties are included, along with a
summary of its key physicochemical data.

Physicochemical Properties of N-Benzylphthalimide

N-Benzylphthalimide, also known as 2-benzylisoindoline-1,3-dione, is an N-substituted
phthalimide.[1][2][3][4] It is @a compound of interest in organic synthesis, serving as an
intermediate in the preparation of various molecules, including potential pharmaceutical
compounds.[4] The physical characteristics of N-Benzylphthalimide are crucial for its
identification, purity assessment, and application in further chemical reactions.

Table 1: Quantitative Physicochemical Data for N-Benzylphthalimide
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Property Value Source(s)
Melting Point 114-116 °C [L1[2][4][516]07118]
115.0-119.0 °C

Molecular Formula C15H11NO2 [4115119]
Molecular Weight 237.25 g/mol [L1I31[415119]
Boiling Point 393.1 °C at 760 mmHg [5]

~379.79 °C (estimate) [4107]

Density 1.311 g/cm3 [5]

~1.34 g/lcm3 [7]

Refractive Index 1.66 [5]

~1.55 (estimate) [7]

Solubility

Soluble in DMSO

Physical Appearance

N-Benzylphthalimide typically presents as a white to light yellow crystalline solid.[4][7] It has

also been described as appearing in the form of colorless to light-yellow crystalline needles.

The color can be an indicator of purity, with purer samples tending to be white.[10]

Experimental Protocols

The following sections detail the methodologies for the synthesis of N-Benzylphthalimide and

the determination of its physical properties.

A common method for the preparation of N-Benzylphthalimide involves the reaction of

phthalic anhydride with benzylamine in glacial acetic acid.[1][2][3][4] An alternative published

procedure is as follows:

o Reaction Setup: An intimate mixture of 1.2 moles of anhydrous potassium carbonate and 2

moles of phthalimide is prepared.[6] To this mixture, 4 moles of benzyl chloride are added.[6]
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e Heating: The reaction mixture is heated in an oil bath at 190°C under a reflux condenser for
three hours.[6]

o Workup: While the mixture is still hot, excess benzyl chloride is removed by steam
distillation.[6] As the distillation proceeds, the N-Benzylphthalimide product crystallizes.[6]
The mixture is then cooled rapidly with vigorous agitation to yield a fine solid.[6]

« Purification: The solid product is collected by filtration on a Blchner funnel, washed
thoroughly with water, and then with 60% ethanol.[6] For further purification, the product can
be recrystallized from glacial acetic acid.[6]

The determination of the physical appearance of a chemical compound is a qualitative
assessment.[11]

» Objective: To visually inspect and describe the physical state, color, and form of the
substance.

e Procedure:

o Asmall, representative sample of N-Benzylphthalimide is placed on a clean, white
surface, such as a watch glass or a piece of filter paper.

o The sample is observed under good lighting conditions, preferably against a white
background to ensure accurate color perception.[10]

o The physical state at room temperature and standard pressure is noted (e.g., solid).
o The color of the material is described (e.g., white, off-white, light yellow).

o The form or morphology of the solid is characterized (e.qg., crystalline powder, needles,
granules).

The melting point of a crystalline solid is a key physical property used for identification and as a
criterion for purity. A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C.
Impurities tend to depress the melting point and broaden the melting range.
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o Objective: To determine the temperature range over which the solid N-Benzylphthalimide
transitions to a liquid.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer.[1]

e Procedure:

o Sample Preparation: A small amount of dry, finely powdered N-Benzylphthalimide is
introduced into the open end of a capillary tube.[7] The tube is tapped gently to pack the
solid into the sealed end to a height of 1-2 cm.[4][7]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[1][7]

o Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point.[7] The heating rate is then reduced to about 1-2°C per minute to
allow for accurate observation.[7]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range.[4][7] The temperature at which the entire sample has
completely melted into a transparent liquid is recorded as the end of the melting range.[4]

[7]

o Reporting: The melting point is reported as a range of these two temperatures. For N-
Benzylphthalimide, a typical range would be 114-116°C.[1][6][7]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow from the synthesis of N-
Benzylphthalimide to its physical characterization.
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Caption: Workflow for the synthesis and physical characterization of N-Benzylphthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of N-Benzylphthalimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666794#melting-point-and-physical-appearance-of-
n-benzylphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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